Preparation of novel carbon nanofibers with BiOBr and AgBr decoration for the photocatalytic degradation of rhodamine B†

RSC Advances Pub Date: 2015-03-20 DOI: 10.1039/C4RA17290F

Abstract

Novel carbon nanofibers with BiOBr and AgBr decoration have been prepared by a combination of electrospinning, carbonization and solvothermal treatments. BiOBr/AgBr hybrids interweaved together and covered the carbon nanofibers to form a three-dimensional (3D) open porous structure. The resultant composite carbon nanofibers exhibited a high efficiency for the photocatalytic degradation of RhB in aqueous solution and were convenient to separate from water.

Graphical abstract: Preparation of novel carbon nanofibers with BiOBr and AgBr decoration for the photocatalytic degradation of rhodamine B
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